Cas no 109273-45-2 (2-Propenenitrile, 3-(5-bromo-2-furanyl)-3-chloro-, (E)- (9CI))

• Product Name: 2-Propenenitrile, 3-(5-bromo-2-furanyl)-3-chloro-, (E)- (9CI)
• CAS No: 109273-45-2
• MF: C₇H₃BrClNO
• MW: 232.461819887161
• CID: 5230411
• Update Time: 2025-05-30

2-Propenenitrile, 3-(5-bromo-2-furanyl)-3-chloro-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(5-bromo-2-furanyl)-3-chloro-, (E)- (9CI)

• Inchi： 1S/C7H3BrClNO/c8-7-2-1-6(11-7)5(9)3-4-10/h1-3H/b5-3+
• InChI Key： VYQLPDHKUKLDIR-HWKANZROSA-N
• SMILES： C(#N)/C=C(\C1=CC=C(Br)O1)/Cl

Additional information on 2-Propenenitrile, 3-(5-bromo-2-furanyl)-3-chloro-, (E)- (9CI)

2-Propenenitrile, 3-(5-bromo-2-furanyl)-3-chloro-, (E)- (9CI)

2-Propenenitrile, 3-(5-bromo-2-furanyl)-3-chloro-, (E)- (9CI), also known by its CAS number 109273-45-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a nitrile group attached to a propene chain, further substituted with a brominated furan moiety. The (E) configuration denotes the geometric isomerism of the double bond in the molecule, which plays a crucial role in its chemical reactivity and physical properties.

The synthesis of 109273-45-2 involves a series of carefully controlled reactions, often utilizing transition metal catalysts to achieve high yields and selectivity. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, making it more efficient and environmentally friendly. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the production of this compound while minimizing by-products.

One of the most promising applications of 109273-45-2 lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel polymers and coatings with enhanced mechanical and thermal properties. The bromine substituent in the furan ring provides sites for further functionalization, enabling the creation of materials with tailored properties for specific applications such as high-performance electronics or aerospace components.

In addition to its role in materials science, 109273-45-2 has shown potential in medicinal chemistry. Studies have demonstrated that this compound exhibits bioactivity against certain enzymes and cellular pathways, making it a candidate for drug discovery efforts. Recent research has focused on modifying the substituents on the furan ring to enhance bioavailability and efficacy while reducing toxicity.

The structural versatility of 109273-45-2 also makes it an attractive substrate for enantioselective synthesis. Chemists have employed chiral catalysts to produce enantiomerically enriched versions of this compound, which are valuable for asymmetric synthesis applications. This approach not only improves the efficiency of organic transformations but also aligns with the growing demand for sustainable chemical processes.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of 109273-45-2. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for both industrial and academic applications.

In conclusion, 109273-45-2 stands as a testament to the ingenuity of modern chemistry, offering diverse opportunities across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.